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Compound of Interest

Compound Name: Biotin-PEG4-methyltetrazine

Cat. No.: B15580235

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles, applications, and

methodologies associated with Biotin-PEG4-methyltetrazine and its use in bioorthogonal

ligation. This powerful tool has become indispensable for precise and efficient labeling of

biomolecules in complex biological systems, driving advancements in chemical biology, drug

development, and diagnostics.

Core Concepts: The Synergy of Three Moieties
Biotin-PEG4-methyltetrazine is a trifunctional reagent, ingeniously designed with three key

components that each play a crucial role in its utility:

Biotin: A small vitamin that exhibits an exceptionally strong and specific non-covalent

interaction with avidin and streptavidin proteins. This high-affinity binding serves as a robust

handle for the detection, purification, and immobilization of labeled biomolecules.[1]

PEG4 Spacer: A tetraethylene glycol linker that confers several advantageous properties. It

enhances the aqueous solubility of the reagent and the resulting bioconjugate.[1][2] The
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PEG spacer also minimizes steric hindrance, ensuring that the biotin and methyltetrazine

moieties can efficiently access their respective binding partners.[1][3]

Methyltetrazine: The reactive component for bioorthogonal "click chemistry." The

methyltetrazine group undergoes a rapid and highly specific reaction with a trans-

cyclooctene (TCO) group.[1][4]

Mechanism of Action: The Inverse-Electron-Demand
Diels-Alder (iEDDA) Reaction
The functionality of Biotin-PEG4-methyltetrazine is centered around a bioorthogonal reaction

known as the inverse-electron-demand Diels-Alder (iEDDA) cycloaddition.[1][4] This "click

chemistry" reaction is characterized by several key features that make it ideal for biological

applications:

Exceptional Kinetics: The reaction is remarkably fast, with second-order rate constants

reported to be greater than 800 M⁻¹s⁻¹.[1][5][6] This allows for efficient labeling even at low

concentrations of reactants.[1][7]

High Specificity: The methyltetrazine and TCO groups are highly selective for each other and

do not cross-react with other functional groups typically found in biological systems.[1]

Biocompatibility: The reaction proceeds efficiently under physiological conditions, including

aqueous environments, neutral pH, and ambient temperature, without the need for cytotoxic

catalysts such as copper.[1]

Stability: The resulting dihydropyridazine linkage is a stable covalent bond under

physiological conditions.[1][7]

The general workflow for utilizing Biotin-PEG4-methyltetrazine involves a two-step process:

Functionalization with TCO: The biomolecule of interest is first modified to incorporate a TCO

group. This can be achieved through various methods, such as metabolic labeling with TCO-

modified sugars or amino acids, or by direct chemical modification.[1][3][8]

Reaction with Biotin-PEG4-methyltetrazine: The TCO-functionalized biomolecule is then

treated with Biotin-PEG4-methyltetrazine. The methyltetrazine moiety rapidly and
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specifically "clicks" with the TCO group, resulting in the stable biotinylation of the target

molecule.[1][4]

Step 1: TCO Functionalization

Step 2: Bioorthogonal Ligation
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TCO_Functionalized_Biomolecule

Chemical or Metabolic
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General workflow of Biotin-PEG4-methyltetrazine bioorthogonal labeling.

Quantitative Data Summary
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The efficiency and reliability of the Biotin-PEG4-methyltetrazine ligation are supported by key

quantitative parameters.

Parameter Value Reference(s)

Chemical Formula C₂₇H₃₉N₇O₆S [1]

Molecular Weight 589.71 g/mol [1][4]

Purity >95% (HPLC) [1]

Solubility DMSO, DMF [1]

Storage Temperature -20°C (desiccated) [1]

Reaction Kinetics (k) > 800 M⁻¹s⁻¹ [1][5][6]

Optimal pH Range 6.0 - 9.0 [1][9]

Recommended Molar Excess 1.5 to 5-fold [1][9]

Experimental Protocols
This section provides detailed methodologies for key experiments utilizing Biotin-PEG4-
methyltetrazine.

General Protocol for Protein Biotinylation
This protocol describes the biotinylation of a purified protein that has been pre-functionalized

with a TCO group.

Materials:

TCO-functionalized protein

Biotin-PEG4-methyltetrazine

Anhydrous DMSO or DMF

Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.4
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Desalting column or dialysis cassette for purification

Procedure:

Protein Preparation: Ensure the TCO-functionalized protein is in a suitable reaction buffer

(e.g., PBS) at a concentration of 1-5 mg/mL.[1]

Biotinylation Reaction:

Prepare a 10 mM stock solution of Biotin-PEG4-methyltetrazine in anhydrous DMSO or

DMF.[1]

Add a 1.5 to 5-fold molar excess of the Biotin-PEG4-methyltetrazine stock solution to the

protein solution. The optimal ratio may need to be determined empirically.[1]

Incubate the reaction mixture for 30-60 minutes at room temperature with gentle mixing.[1]

Purification: Remove the excess, unreacted Biotin-PEG4-methyltetrazine using a desalting

spin column or by dialysis against the desired storage buffer.[1]

Storage: Store the purified biotinylated protein at 4°C for short-term storage or at -20°C for

long-term storage.[1]

Labeling of Cell Surface Glycans
This protocol outlines the labeling of cell surface glycans on live cells that have been

metabolically engineered to express TCO-modified sugars.

Materials:

Cells metabolically labeled with a TCO-containing sugar (e.g., Ac₄ManNAc-TCO)

Cell culture medium

Phosphate-Buffered Saline (PBS), pH 7.4

Biotin-PEG4-methyltetrazine (stock solution in DMSO)

Streptavidin-conjugated fluorophore for detection
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Procedure:

Metabolic Labeling:

Culture cells to the desired confluency.

Incubate the cells with a TCO-modified sugar (e.g., 25-50 µM of Ac₄ManNAc-TCO) in the

cell culture medium for 24-48 hours to allow for metabolic incorporation into cell surface

glycans.[1][7]

Biotinylation:

Gently wash the cells three times with ice-cold PBS to remove unincorporated TCO-sugar.

[1][7]

Prepare a fresh solution of Biotin-PEG4-methyltetrazine in PBS (e.g., 50-100 µM).[1][7]

Incubate the cells with the Biotin-PEG4-methyltetrazine solution for 30-60 minutes at

room temperature or 4°C to label the TCO-modified glycans. Performing this step at 4°C

can reduce the internalization of the label.[1][7]

Washing and Detection:

Wash the cells three times with ice-cold PBS to remove unreacted Biotin-PEG4-
methyltetrazine.[1]

The biotinylated cells can now be detected using a streptavidin-conjugated fluorophore for

analysis by flow cytometry or fluorescence microscopy.[1]
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Experimental workflow for cell surface labeling.
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Application in Signaling Pathway Analysis: Pre-
targeting EGFR
A powerful application of this technology is in the study of cell signaling pathways, such as the

Epidermal Growth Factor Receptor (EGFR) pathway. A pre-targeting strategy allows for the

specific labeling and visualization of EGFR on the surface of live cells.

This approach involves two main stages:

Pre-targeting: An antibody specific to an extracellular epitope of EGFR, which has been

conjugated with a TCO moiety (e.g., Cetuximab-TCO), is introduced to the cells. This

antibody binds specifically to EGFR on the cell surface.

Ligation and Detection: Following the binding of the TCO-conjugated antibody, Biotin-PEG4-
methyltetrazine is added. The methyltetrazine reacts with the TCO on the antibody,

effectively biotinylating the EGFR. Subsequent addition of a fluorescently labeled streptavidin

conjugate allows for the visualization of the receptor via fluorescence microscopy.

This method provides high specificity for labeling a particular protein within a complex signaling

pathway on live cells.
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Workflow for pre-targeting and labeling EGFR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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